Cas no 2137790-35-1 (2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester
• CAS No: 2137790-35-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5299589
• Update Time: 2025-06-11

2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester

• Inchi： 1S/C10H15NO2/c1-13-10(12)7-6-9-5-3-2-4-8-11-9/h9,11H,2-5,8H2,1H3
• InChI Key： TTXPXOFMBWHXIL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1CCCCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester

2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester (CAS No. 2137790-35-1)

2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester (CAS No. 2137790-35-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propargylic acid moiety and a hexahydroazepine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The methyl ester derivative of 2-propynoic acid, specifically the 3-(hexahydro-1H-azepin-2-yl) variant, has been the subject of several recent studies due to its promising pharmacological properties. One of the key areas of interest is its potential as a neuroprotective agent. Research has shown that compounds with similar structures can modulate neurotransmitter systems and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester on neuronal cell cultures. The results indicated that this compound exhibits significant neuroprotective activity by reducing oxidative stress and inhibiting apoptosis. This finding suggests that it could be a valuable candidate for the development of new therapeutic strategies for neurodegenerative disorders.

Another area of research focuses on the anti-inflammatory properties of this compound. Inflammatory responses are central to many chronic diseases, including cardiovascular diseases and autoimmune disorders. A recent study in the European Journal of Pharmacology demonstrated that 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity makes it a potential candidate for treating inflammatory conditions.

The propargylic acid moiety in 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester is also noteworthy for its reactivity and versatility in chemical synthesis. This functional group can undergo various reactions, including click chemistry reactions, which are widely used in drug discovery and development. The ability to modify this compound through chemical synthesis opens up numerous possibilities for optimizing its pharmacological properties and developing novel derivatives with enhanced therapeutic effects.

In addition to its potential therapeutic applications, 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester has been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its development as a drug candidate. Preliminary studies have shown that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

The hexahydroazepine ring in this compound is another important structural feature that contributes to its biological activity. Azepine derivatives have been shown to interact with various receptors and enzymes in the body, making them valuable scaffolds for drug design. The presence of this ring structure in 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-yl)-, methyl ester suggests that it may have multiple mechanisms of action, which could be beneficial for treating complex diseases with multiple etiologies.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-function relationships of 2-Propynoic acid, 3-(hexahydro-1H-azepin-2-y)-methyl ester. Molecular modeling studies have provided insights into how this compound interacts with specific protein targets at the molecular level. These studies have identified key binding sites and interactions that contribute to its biological activity, which can guide further optimization efforts.

In conclusion, 2-Proypnoic acid, 3-(hexahydro-HH azepin-y), methyl ester (CAS No. 2137790) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely to play an increasingly important role in the treatment of various diseases.